Cas no 2172503-89-6 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(prop-2-yn-1-yl)butanamido}acetic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(prop-2-yn-1-yl)butanamido}acetic acid
• CAS No: 2172503-89-6
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6422067
• PubChem ID: 165505498
• Update Time: 2025-06-08

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(prop-2-yn-1-yl)butanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(prop-2-yn-1-yl)butanamido}acetic acid
• EN300-1487604
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-N-(prop-2-yn-1-yl)butanamido}acetic acid
• 2172503-89-6

• Inchi： 1S/C25H26N2O5/c1-3-13-27(15-23(28)29)24(30)17(4-2)14-26-25(31)32-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h1,5-12,17,22H,4,13-16H2,2H3,(H,26,31)(H,28,29)
• InChI Key： OKFGGVOLZQEZSS-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(N(CC#C)CC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(prop-2-yn-1-yl)butanamido}acetic acid

Comprehensive Analysis of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(prop-2-yn-1-yl)butanamido}acetic acid (CAS No. 2172503-89-6)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(prop-2-yn-1-yl)butanamido}acetic acid (CAS No. 2172503-89-6) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected propargylglycine derivative, is widely utilized in peptide synthesis, bioconjugation, and drug discovery. Its unique structural features, including the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group and the prop-2-yn-1-yl (propargyl) moiety, make it a versatile building block for modern chemical applications.

The Fmoc group in this compound is a cornerstone of solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for therapeutic and diagnostic purposes. Researchers frequently search for "Fmoc-protected amino acids" or "peptide synthesis reagents" to find high-quality compounds like this. The presence of the propargyl group further enhances its utility, enabling click chemistry reactions such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is pivotal in bioconjugation, a hot topic in drug delivery systems and targeted therapies.

Recent trends in AI-driven drug discovery and combinatorial chemistry have amplified the demand for specialized building blocks like CAS No. 2172503-89-6. Online queries such as "click chemistry reagents" or "Fmoc-amino acid derivatives" often lead to discussions about this compound. Its compatibility with automated synthesizers and high-yield reactions makes it a favorite among researchers working on peptide-based therapeutics, a field gaining traction due to its potential in treating metabolic disorders and cancers.

From a synthetic perspective, the compound’s structure combines the robustness of the Fmoc protection strategy with the reactivity of the alkyne functional group. This dual functionality allows for sequential modifications, a feature highly sought after in multistep organic synthesis. Laboratories focusing on protein engineering or biomaterial development frequently incorporate this compound into their workflows, as evidenced by its growing citations in peer-reviewed journals.

Quality control and storage of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(prop-2-yn-1-yl)butanamido}acetic acid are critical to maintaining its reactivity. Suppliers often highlight its stability under inert conditions and recommend storage at -20°C to prolong shelf life. These details are crucial for researchers searching for "stable Fmoc-amino acids" or "propargyl-modified peptides," ensuring optimal performance in sensitive reactions.

In conclusion, CAS No. 2172503-89-6 represents a fusion of traditional peptide chemistry and cutting-edge bioconjugation techniques. Its applications span from antibody-drug conjugates (ADCs) to bioorthogonal labeling, aligning with current trends in precision medicine. As the scientific community continues to explore its potential, this compound remains a vital tool for innovators tackling challenges in biopharmaceuticals and chemical biology.